Cas no 138660-53-4 (3-benzyl-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-benzyl-8-azabicyclo3.2.1octan-3-ol
• CAS No: 138660-53-4
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 4596147
• Update Time: 2025-07-21

3-benzyl-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-8-azabicyclo[3.2.1]octan-3-ol
• 8-Azabicyclo[3.2.1]octan-3-ol, 3-(phenylmethyl)-
• 3-benzyl-8-azabicyclo3.2.1octan-3-ol

• Inchi： 1S/C14H19NO/c16-14(8-11-4-2-1-3-5-11)9-12-6-7-13(10-14)15-12/h1-5,12-13,15-16H,6-10H2
• InChI Key： RSSJZKTVBGLHTH-UHFFFAOYSA-N
• SMILES： C12NC(CC1)CC(CC1=CC=CC=C1)(O)C2

3-benzyl-8-azabicyclo3.2.1octan-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 3-benzyl-8-azabicyclo3.2.1octan-3-ol

Research Brief on 3-Benzyl-8-azabicyclo[3.2.1]octan-3-ol (CAS: 138660-53-4): Recent Advances and Applications

The compound 3-benzyl-8-azabicyclo[3.2.1]octan-3-ol (CAS: 138660-53-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by an 8-azabicyclo[3.2.1]octane core, is of particular interest for its ability to modulate biological targets, including neurotransmitter receptors and enzymes involved in signal transduction pathways. Recent studies have explored its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key advancements in the study of 3-benzyl-8-azabicyclo[3.2.1]octan-3-ol is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, leveraging techniques such as asymmetric catalysis and microwave-assisted synthesis. These methods have not only improved the efficiency of production but also enabled the exploration of structural analogs with enhanced biological activity.

Pharmacological evaluations of 3-benzyl-8-azabicyclo[3.2.1]octan-3-ol have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that this compound exhibits affinity for serotonin and dopamine receptors, which could have implications for the treatment of neurological and psychiatric disorders. Additionally, its structural similarity to tropane alkaloids has prompted investigations into its potential as a scaffold for developing novel analgesics and anti-addiction agents.

Recent research has also focused on the compound's mechanism of action at the molecular level. Computational modeling and X-ray crystallography studies have provided insights into its binding interactions with target proteins, offering a foundation for structure-activity relationship (SAR) analyses. These findings are instrumental in guiding the design of derivatives with improved selectivity and potency.

In the context of drug development, 3-benzyl-8-azabicyclo[3.2.1]octan-3-ol has been explored as a candidate for addressing unmet medical needs. For instance, its potential application in treating neurodegenerative diseases such as Parkinson's and Alzheimer's has been proposed, based on its ability to cross the blood-brain barrier and interact with key neuronal receptors. Furthermore, its use in combination therapies and as a tool compound for probing biological pathways underscores its versatility in biomedical research.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 3-benzyl-8-azabicyclo[3.2.1]octan-3-ol and its derivatives. Future research directions may include advanced preclinical studies, formulation development, and the exploration of novel delivery systems to enhance its therapeutic efficacy. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically viable treatments.

In conclusion, 3-benzyl-8-azabicyclo[3.2.1]octan-3-ol (CAS: 138660-53-4) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from CNS disorders to pain management. Continued research into its synthesis, pharmacology, and therapeutic potential is expected to yield significant contributions to the field of chemical biology and drug discovery.